Cas no 1806430-59-0 (6-(Chloromethyl)-2-iodobenzo[d]oxazole)

• Product Name: 6-(Chloromethyl)-2-iodobenzo[d]oxazole
• CAS No: 1806430-59-0
• MF: C₈H₅ClINO
• MW: 293.488873243332
• CID: 4819407
• Update Time: 2025-11-03

6-(Chloromethyl)-2-iodobenzo[d]oxazole Chemical and Physical Properties

Names and Identifiers

• 6-(Chloromethyl)-2-iodobenzo[d]oxazole

• Inchi： 1S/C8H5ClINO/c9-4-5-1-2-6-7(3-5)12-8(10)11-6/h1-3H,4H2
• InChI Key： PWIBQPAIKFQGCN-UHFFFAOYSA-N
• SMILES： IC1=NC2C=CC(CCl)=CC=2O1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 169
• XLogP3: 2.8
• Topological Polar Surface Area: 26

Additional information on 6-(Chloromethyl)-2-iodobenzo[d]oxazole

6-(Chloromethyl)-2-iodobenzo[d]oxazole: A Comprehensive Overview

6-(Chloromethyl)-2-iodobenzo[d]oxazole, also known by its CAS number 1806430-59-0, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of oxazoles, which are five-membered heterocyclic compounds containing one oxygen and one nitrogen atom. The presence of a chloromethyl group at the 6-position and an iodine atom at the 2-position imparts unique chemical properties, making it a valuable molecule for various applications.

The structure of 6-(Chloromethyl)-2-iodobenzo[d]oxazole is characterized by its benzo[d]oxazole ring system, which is a fused benzene ring with an oxazole moiety. The chloromethyl group (-CH2Cl) at the 6-position introduces electrophilic reactivity, while the iodine atom at the 2-position enhances the compound's electronic properties. This combination makes it an ideal candidate for use in Suzuki coupling reactions, where the iodine atom can act as a leaving group, facilitating the formation of new carbon-carbon bonds.

Recent studies have highlighted the potential of 6-(Chloromethyl)-2-iodobenzo[d]oxazole in drug discovery and development. Its unique electronic properties make it a promising candidate for use as a building block in the synthesis of bioactive molecules. For instance, researchers have explored its application in the development of antimicrobial agents, where its ability to interact with bacterial cell membranes has shown significant promise.

In addition to its role in pharmaceuticals, this compound has also found applications in materials science. The chloromethyl group's reactivity allows for easy functionalization, enabling the synthesis of novel materials with tailored properties. For example, it has been used as a precursor in the synthesis of advanced polymers and hybrid materials, which exhibit enhanced mechanical and thermal stability.

The synthesis of 6-(Chloromethyl)-2-iodobenzo[d]oxazole involves a multi-step process that typically begins with the preparation of the benzo[d]oxazole ring system. This is followed by selective substitution reactions to introduce the chloromethyl and iodine groups at their respective positions. Recent advancements in catalytic methods have significantly improved the efficiency and yield of this synthesis process, making it more accessible for large-scale production.

From an environmental standpoint, 6-(Chloromethyl)-2-iodobenzo[d]oxazole exhibits moderate stability under standard conditions. However, its reactivity towards nucleophilic substitution reactions necessitates careful handling during storage and transportation. Researchers have also investigated its biodegradation pathways, with findings suggesting that it undergoes slow hydrolysis under specific environmental conditions.

In conclusion, 6-(Chloromethyl)-2-iodobenzo[d]oxazole, CAS number 1806430-59-0, is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties and reactivity make it an invaluable tool in modern organic chemistry and materials science. As research continues to uncover new potential uses for this compound, its significance in both academic and industrial settings is expected to grow further.